Cas no 1183428-86-5 (methyl 4-amino-4-(3,4-difluorophenyl)butanoate)

• Product Name: methyl 4-amino-4-(3,4-difluorophenyl)butanoate
• CAS No: 1183428-86-5
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 5983377
• PubChem ID: 60862327
• Update Time: 2025-09-28

methyl 4-amino-4-(3,4-difluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(3,4-difluorophenyl)butanoate
• Benzenebutanoic acid, γ-amino-3,4-difluoro-, methyl ester
• CS-0347436
• 1183428-86-5
• EN300-1828477

• Inchi： 1S/C11H13F2NO2/c1-16-11(15)5-4-10(14)7-2-3-8(12)9(13)6-7/h2-3,6,10H,4-5,14H2,1H3
• InChI Key： UNYIQXRQQMPTCO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=C(F)C=1)(N)CCC(=O)OC

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 306.4±42.0 °C(Predicted)
• pka: 8.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-amino-4-(3,4-difluorophenyl)butanoate

Methyl 4-Amino-4-(3,4-Difluorophenyl)butanoate: An Overview of a Promising Compound (CAS No. 1183428-86-5)

Methyl 4-amino-4-(3,4-difluorophenyl)butanoate (CAS No. 1183428-86-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 4-amino group and a 3,4-difluorophenyl substituent. These functional groups contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of methyl 4-amino-4-(3,4-difluorophenyl)butanoate can be represented as follows: CH₃OOCCH₂CH₂NH₂-C₆H₃(F)₂. The presence of the methyl ester group at the carboxylic acid position adds to its solubility and stability, making it suitable for various chemical reactions and biological assays. The difluorophenyl moiety, on the other hand, imparts unique electronic and steric properties that can influence the compound's binding affinity to specific biological targets.

In recent years, there has been a growing interest in the development of compounds with difluorophenyl substituents due to their potential in modulating various biological processes. Research has shown that such compounds can exhibit potent activities against a range of diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of methyl 4-amino-4-(3,4-difluorophenyl)butanoate, demonstrating its ability to inhibit the production of pro-inflammatory cytokines in vitro.

The synthesis of methyl 4-amino-4-(3,4-difluorophenyl)butanoate typically involves several steps, including the formation of the difluorophenyl intermediate and subsequent coupling with an appropriate amine and carboxylic acid derivative. One common synthetic route involves the reaction of 3,4-difluorobenzaldehyde with malonic acid in the presence of a base, followed by reduction and esterification to form the final product. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The pharmacological profile of methyl 4-amino-4-(3,4-difluorophenyl)butanoate has been extensively studied in preclinical models. In vitro assays have shown that this compound exhibits selective binding to specific receptors and enzymes involved in disease pathways. For example, it has been reported to inhibit the activity of certain kinases implicated in cancer cell proliferation. Additionally, animal studies have demonstrated its efficacy in reducing tumor growth and improving survival rates in xenograft models.

Beyond its therapeutic potential, methyl 4-amino-4-(3,4-difluorophenyl)butanoate also holds promise as a lead compound for drug discovery efforts. Its structural flexibility allows for easy modification through chemical synthesis, enabling researchers to explore a wide range of analogs with enhanced properties. This versatility is particularly valuable in optimizing pharmacokinetic parameters such as solubility, stability, and bioavailability.

In conclusion, methyl 4-amino-4-(3,4-difluorophenyl)butanoate (CAS No. 1183428-86-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this compound, contributing to its growing importance in the scientific community.